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Compound of Interest

Compound Name: HC Yellow no. 10

Cat. No.: B026556

Despite its established use as a direct dye in the cosmetics industry, a comprehensive review
of scientific literature reveals a significant gap in the exploration of HC Yellow No. 10 for
chemo-sensing applications. To date, there are no published research articles, application
notes, or detailed protocols outlining its use as a colorimetric or fluorescent sensor for the
detection of specific analytes.

HC Yellow No. 10, chemically known as 1,5-bis(beta-hydroxyethyl)amino-2-nitro-4-
chlorobenzene, is primarily utilized in semi-permanent hair coloring formulations.[1] Its
molecular structure, containing nitro and amino groups, theoretically presents possibilities for
interaction with various chemical species, a fundamental characteristic of a chemosensor.
However, the scientific community has yet to investigate or report on these potential sensing
capabilities.

Our extensive search for quantitative data, such as sensitivity, selectivity, and detection limits,
for HC Yellow No. 10 in chemo-sensing contexts yielded no results. Consequently, there are
no established experimental protocols or signaling pathways to detail.

While the core requirements of this request—to provide detailed application notes, protocols,
and data visualizations—cannot be met due to the lack of existing research, this highlights a
potential area for future scientific inquiry. Researchers in the field of analytical chemistry and
materials science may find the investigation of HC Yellow No. 10 and similar dye molecules for
novel chemo-sensing applications to be a promising and unexplored avenue of study. The
development of new, simple, and cost-effective colorimetric sensors is a continually evolving
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field with wide-ranging applications in environmental monitoring, clinical diagnostics, and
industrial process control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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